Cas no 125161-79-7 (5-Bromo-3-methylpentyl acetate)

• Product Name: 5-Bromo-3-methylpentyl acetate
• CAS No: 125161-79-7
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 896766
• Update Time: 2025-04-19

5-Bromo-3-methylpentyl acetate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methylpentyl acetate
• (5-bromo-3-methylpentyl) acetate

• Inchi： 1S/C8H15BrO2/c1-7(3-5-9)4-6-11-8(2)10/h7H,3-6H2,1-2H3
• InChI Key： BDTWCRYXFRYVAL-UHFFFAOYSA-N
• SMILES： C(OCCC(C)CCBr)(=O)C

Computed Properties

• Exact Mass: 222.02555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• PSA: 26.3